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Compound of Interest

Compound Name: Allcorr

Cat. No.: B1166216

An In-depth Technical Guide to the Corrosion Resistance of High-Chromium, Nickel-Based
Alloys, Featuring Allcorr (UNS N06610)

Disclaimer: Publicly available quantitative corrosion data for Allcorr (UNS N06610) is limited.
To fulfill the requirements of this technical guide for detailed data presentation, this document
will use publicly available data for a comparable high-performance, corrosion-resistant nickel-
chromium-molybdenum alloy, Alloy 59 (UNS N06059), as a representative example. This data
is intended to be illustrative of the performance expected from this class of materials. All
mentions of specific quantitative data and the corresponding tables pertain to Alloy 59.

Introduction to Allcorr (UNS N06610)

Allcorr (UNS N06610) is a fully austenitic, non-age-hardenable, nickel-base alloy engineered
to provide exceptional resistance in a wide array of highly corrosive environments.[1] Its
composition, which includes approximately 31% chromium, 11% molybdenum, and 2%
tungsten, distinguishes it from many other nickel alloys.[1] The significantly high chromium
content imparts excellent resistance in highly oxidizing environments, while the molybdenum
and tungsten enhance its durability in high-chloride and low-pH (acidic) conditions.[1]

Developed for demanding applications, including the "sour" oil and gas industry, Allcorr's
combination of superior corrosion resistance, high strength, and good ductility makes it a
candidate material for various applications in chemical processing, pollution control, and other
industrial sectors where reliability under severe conditions is paramount.[1] Independent
laboratory testing has reportedly shown Allcorr to have superior corrosion resistance in
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numerous environments—including pure acids, mixed acids, and salt solutions—when
compared to other common nickel alloys such as C-276 and 625.[1]

General and Localized Corrosion Resistance

The performance of nickel-chromium-molybdenum alloys is defined by their resilience to both
uniform (general) corrosion and localized attack, such as pitting and crevice corrosion. The
high nickel content provides a stable austenitic matrix, while chromium is essential for forming
a protective passive oxide layer. Molybdenum significantly enhances resistance to localized
corrosion in chloride-containing environments.

General Corrosion Data (lllustrative: Alloy 59, UNS
N06059)

The following tables summarize the general corrosion resistance of Alloy 59 in various
aggressive media. Corrosion rates are typically measured in millimeters per year (mm/a) or
mils per year (mpy).

Table 1: Corrosion Resistance in Hydrochloric Acid

Concentration (%) Temperature (°C) Corrosion Rate (mml/a)
10 75 <0.1
20 75 <0.1

| 40|40 |<0.1]

Data sourced from publicly available datasheets for Alloy 59 (UNS N06059).[2]

Table 2: Corrosion Resistance in Sulfuric Acid
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Concentration (%) Temperature (°C) Corrosion Rate (mm/a)
10 Boiling <0.1
50 120 <01
96 95 <0.1

| 93-98 | 80| 0.03 - 0.05 |
Data sourced from publicly available datasheets for Alloy 59 (UNS N06059).[2]

Table 3: Corrosion Resistance in Other Acidic Environments

Acid Environment Temperature (°C) Corrosion Rate (mm/a)
65% Nitric Acid Boiling <0.1
85% Phosphoric Acid 120 <0.1
Acetic Acid Boiling <0.1

| Formic Acid | Boiling | < 0.1 |

Data sourced from publicly available datasheets for Alloy 59 (UNS N06059) and other high-
performance nickel alloys.

Localized Corrosion Resistance (lllustrative: Alloy 59,
UNS N06059)

Localized corrosion is a primary concern for materials in chloride-rich environments. Critical
Pitting Temperature (CPT) and Critical Crevice Temperature (CCT) are standard metrics used
to evaluate an alloy's resistance, determined using tests like ASTM G48.

Table 4: Pitting and Crevice Corrosion Resistance
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Test Method Test Solution Result

ASTM G48, Method C
(CPT)

6% FeCls + 1% HCI >100 °C

| ASTM G48, Method D (CCT) | 6% FeCls + 1% HCI | 85 °C |
Data sourced from publicly available datasheets for Alloy 59 (UNS N06059).[2]

Experimental Protocols

The evaluation of corrosion resistance for alloys like Allcorr and Alloy 59 relies on
standardized testing procedures established by organizations such as ASTM International.
These protocols ensure that data is reproducible and comparable across different materials
and laboratories.

Mass Loss Immersion Testing (ASTM G1/G31)

This fundamental method is used to determine the average general corrosion rate.

e Specimen Preparation: Test coupons of a known surface area are cleaned, degreased, and
weighed to a high precision.

o Exposure: The coupons are fully immersed in the specified corrosive solution for a
predetermined duration and at a constant temperature.

» Cleaning: After exposure, the specimens are removed, and corrosion products are cleaned
off using chemical or mechanical means that minimize the removal of the base metal.

» Evaluation: The coupons are reweighed, and the mass loss is used to calculate the corrosion
rate using the following formula: Corrosion Rate (mm/year) = (K x W) / (A x T x D) Where:

o K =constant (8.76 x 10%)
o W = mass loss in grams

o A = surface area in cm?2
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o T = exposure time in hours
o D = density in g/cm3

Pitting and Crevice Corrosion Testing (ASTM G48)

This practice is used to determine the resistance of stainless steels and related alloys to
localized corrosion.

e Method C (Critical Pitting Temperature - CPT):
o Test specimens are immersed in a 6% ferric chloride (FeCls) + 1% HCI solution.

o The solution temperature is increased in increments (e.g., 5°C) and held for a 24-hour or
72-hour period at each step.

o After each period, the specimen is inspected for pitting.
o The CPT is the lowest temperature at which pitting is observed.
o Method D (Critical Crevice Temperature - CCT):

o A crevice-forming device (e.g., a TFE-fluorocarbon block with washers) is attached to the
specimen.

o The assembly is then exposed to the same ferric chloride solution and temperature-
stepping procedure as the CPT test.

o The CCT is the lowest temperature at which crevice corrosion is observed under the
crevice former.

Electrochemical Corrosion Testing (ASTM G5/G61)

Electrochemical tests provide rapid insights into corrosion mechanisms.

o Potentiodynamic Polarization: This technique measures the current response of a material to
a controlled change in its electrical potential within a corrosive solution. It can be used to
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determine the corrosion potential (Ecorr), corrosion current (icorr), and pitting potential (Epit).
A higher Epit indicates greater resistance to pitting initiation.

Visualizations
Logical Flow of Corrosion Analysis

The following diagram illustrates the logical relationship between environmental factors and the
types of corrosion they influence in high-performance nickel alloys.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Allcorr's resistance to general and localized corrosion.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166216#allcorr-s-resistance-to-general-and-
localized-corrosion]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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